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Compound of Interest |

Compound Name: Furturyl propyl disulfide
CAS No.: 252736-36-0
Cat. No.: B1339463

Get Quote

Introduction: The Significance of Furfuryl Propyl
Disulfide and the Elegance of the Bunte Salt

Approach

Furfuryl propyl disulfide is a volatile organosulfur compound of significant interest in the
flavor and fragrance industry, contributing to the characteristic aroma of various cooked foods.
It is also a valuable synthon in the development of novel pharmaceutical agents and
agricultural chemicals. Traditional methods for the synthesis of unsymmetrical disulfides like
furfuryl propyl disulfide are often plagued by the formation of symmetrical disulfide
byproducts, the use of malodorous and air-sensitive thiols, and harsh reaction conditions.

This application note presents a detailed, reliable, and robust protocol for the synthesis of
furfuryl propyl disulfide utilizing the Bunte salt reaction. This method offers a superior
alternative by employing stable, odorless, and readily prepared S-alkyl thiosulfates (Bunte
salts) as key intermediates. The Bunte salt approach provides exceptional control over the
formation of the unsymmetrical disulfide bond, minimizing byproduct formation and simplifying
purification. This guide is intended for researchers, scientists, and drug development

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1339463#bc-rfq
https://www.benchchem.com/product/b1339463/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-furfuryl-propyl-disulfide-via-bunte-salt-reaction
https://www.benchchem.com/product/b1339463/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-furfuryl-propyl-disulfide-via-bunte-salt-reaction
https://www.benchchem.com/product/b1339463/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-furfuryl-propyl-disulfide-via-bunte-salt-reaction
https://www.benchchem.com/product/b1339463/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-furfuryl-propyl-disulfide-via-bunte-salt-reaction
https://www.benchchem.com/product/b1339463/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-furfuryl-propyl-disulfide-via-bunte-salt-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

professionals seeking a practical and efficient method for the synthesis of this and other
unsymmetrical disulfides.

The Bunte Salt Reaction: A Superior Strategy for
Unsymmetrical Disulfide Synthesis

The Bunte salt reaction involves the nucleophilic substitution of a halide with the thiosulfate
anion to form a sodium S-alkyl or S-aryl thiosulfate, commonly known as a Bunte salt. These
salts are typically stable, crystalline solids that are odorless and easy to handle.[1] The key to
their utility in unsymmetrical disulfide synthesis lies in their subsequent reaction with a thiol or
thiolate, which proceeds with high fidelity to yield the desired unsymmetrical disulfide.[2]

The overall synthetic strategy for furfuryl propyl disulfide is a two-step process:

o Formation of the Bunte Salt: Reaction of furfuryl chloride with sodium thiosulfate to produce
sodium S-furfuryl thiosulfate.

» Formation of the Disulfide: Reaction of the isolated sodium S-furfuryl thiosulfate with propyl
mercaptan (propane-1-thiol) or its corresponding sodium thiolate.

This approach circumvents the direct handling of the highly odorous furfuryl mercaptan in the
initial stages and provides a controlled route to the target molecule.

Experimental Workflow Overview

The following diagram illustrates the overall experimental workflow for the synthesis of furfuryl
propyl disulfide via the Bunte salt reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Inexpensive, One-Pot Synthesis of Unsymmetrical Disulfides Using 1-Chlorobenzotriazole
[organic-chemistry.org]

¢ 2. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of Furfuryl
Propyl Disulfide via Bunte Salt Reaction]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339463/docs#application-notes-and-protocols-
synthesis-of-furfuryl-propyl-disulfide-via-bunte-salt-reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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